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The accurate and precise quantification of Polychlorinated Biphenyl (PCB) 180, a persistent

and bioaccumulative environmental contaminant, is crucial for monitoring environmental quality

and enforcing regulations. Interlaboratory comparison studies are essential for evaluating and

improving the performance of laboratories conducting these analyses. This guide provides an

objective comparison of analytical methodologies and performance data from such studies,

offering valuable insights for researchers, scientists, and drug development professionals.

Quantitative Performance in Interlaboratory Studies
The performance of laboratories in the analysis of PCB 180 can be assessed through

proficiency testing schemes. These studies provide a certified reference material to

participating laboratories and compare their results against an assigned value. The following

table summarizes the statistical evaluation of results from a QUASIMEME (Quality Assurance

of Information for Marine Environmental Monitoring in Europe) proficiency test for the analysis

of PCB 180 in marine sediment.

Table 1: Interlaboratory Comparison Data for PCB 180 in Marine Sediment

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b050437?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Analyte PCB 180

Matrix Marine Sediment

Assigned Value (µg/kg) 32.3

Standard Deviation (µg/kg) 5.57

Coefficient of Variation (%) 17.2

Number of Laboratories 34

Data sourced from a QUASIMEME proficiency test for contaminants in marine sediment.

In a separate proficiency test involving 18 Polish laboratories analyzing PCBs in river sediment,

the certified value for PCB 180 was 15.3 ± 1.2 mg/kg. The relative standard deviation of the

analytical results submitted by the participating laboratories for PCB 180 was between 45%

and 65%, with an outlier rate of 7%. This highlights the variability in performance across

different laboratories and methodologies.

Experimental Protocols for PCB 180 Analysis
The analysis of PCB 180 in environmental matrices like sediment typically involves several key

steps: extraction, clean-up, and instrumental analysis. The choice of method at each stage can

significantly influence the accuracy and precision of the results.

1. Extraction:

The goal of the extraction step is to efficiently remove the PCB congeners from the solid matrix.

Common techniques employed by laboratories in proficiency tests include:

Soxhlet Extraction: A classical and robust method involving continuous extraction with an

organic solvent (e.g., hexane, or a mixture of acetone and hexane) over several hours.

Ultrasonic Extraction (Sonication): A faster method that uses high-frequency sound waves to

facilitate the extraction of PCBs into a solvent.
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Pressurized Fluid Extraction (PFE) / Accelerated Solvent Extraction (ASE): A more modern

and automated technique that uses elevated temperatures and pressures to achieve rapid

and efficient extractions with reduced solvent consumption.

Shaking: A simpler method involving the agitation of the sample with an extraction solvent.

2. Clean-up:

Environmental samples often contain a complex mixture of organic compounds that can

interfere with the analysis of PCBs. The clean-up step is crucial for removing these

interferences. Common clean-up techniques include:

Adsorption Chromatography: Using materials like Florisil, silica gel, or alumina to separate

PCBs from interfering compounds based on their polarity.

Gel Permeation Chromatography (GPC): A size-exclusion technique that separates large

molecules, such as lipids, from the smaller PCB molecules.

Acid Treatment: In some cases, concentrated sulfuric acid is used to destroy interfering

organic matter.

3. Instrumental Analysis:

The final determination of PCB 180 concentrations is performed using chromatographic

techniques coupled with a suitable detector.

Gas Chromatography with Electron Capture Detection (GC-ECD): A sensitive and widely

used technique for the analysis of halogenated compounds like PCBs.

Gas Chromatography with Mass Spectrometry (GC-MS): Provides higher selectivity and

confirmation of the analyte's identity based on its mass spectrum. It can be operated in

different modes, such as selected ion monitoring (SIM), for enhanced sensitivity.

High-Resolution Gas Chromatography with High-Resolution Mass Spectrometry

(HRGC/HRMS): The gold standard for ultra-trace analysis of PCBs, offering very high

sensitivity and selectivity, as outlined in methods like US EPA Method 1668.
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Workflow and Signaling Pathways
To visualize the overall process, the following diagrams illustrate a typical workflow for an

interlaboratory comparison study of PCB 180 and the general analytical pathway.
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Interlaboratory study workflow for PCB 180 analysis.
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General analytical workflow for PCB 180 determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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